3-fluoro-N-(3-methyl-1-phenylbutyl)benzamide

• Molecular Formula: C18H20FNO
• Molecular Weight: 285.4 g/mol
• IUPAC Name: 3-fluoro-N-(3-methyl-1-phenylbutyl)benzamide
• InChI: InChI=1S/C18H20FNO/c1-13(2)11-17(14-7-4-3-5-8-14)20-18(21)15-9-6-10-16(19)12-15/h3-10,12-13,17H,11H2,1-2H3,(H,20,21)
• InChI Key: BHLFSJRCBOETHD-UHFFFAOYSA-N
• SMILES: CC(C)CC(C1=CC=CC=C1)NC(=O)C2=CC(=CC=C2)F

Description

3-fluoro-N-(3-methyl-1-phenylbutyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamides and is known for its unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-fluoro-N-(3-methyl-1-phenylbutyl)benzamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells, inflammation, and neurodegeneration. The compound has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in the regulation of gene expression. It also inhibits the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
3-fluoro-N-(3-methyl-1-phenylbutyl)benzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. It also has anti-inflammatory properties and has been shown to reduce the production of inflammatory cytokines. Additionally, the compound has neuroprotective effects and has been shown to protect neurons from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-fluoro-N-(3-methyl-1-phenylbutyl)benzamide in lab experiments is its high purity and stability. The compound is relatively easy to synthesize and can be obtained in high yields. Additionally, the compound has been shown to be effective in various scientific research applications, making it a valuable tool for researchers. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and toxicity of the compound.

Future Directions

There are several future directions for the study of 3-fluoro-N-(3-methyl-1-phenylbutyl)benzamide. One direction is to further investigate its potential as a therapeutic agent for the treatment of cancer, inflammation, and neurological disorders. Another direction is to study the safety and toxicity of the compound in greater detail. Additionally, future studies could focus on optimizing the synthesis method to improve the yield and purity of the compound. Finally, the compound could be studied in combination with other drugs to determine its potential synergistic effects.
In conclusion, 3-fluoro-N-(3-methyl-1-phenylbutyl)benzamide is a promising compound that has shown potential as a therapeutic agent for the treatment of various diseases. Its unique biochemical and physiological effects make it a valuable tool for scientific research. However, further studies are needed to fully understand its mechanism of action and determine its safety and toxicity.

Synthesis Methods

The synthesis of 3-fluoro-N-(3-methyl-1-phenylbutyl)benzamide involves multiple steps, starting from the reaction of 3-fluorobenzoyl chloride and 3-methyl-1-phenylbutan-1-amine in the presence of a base. The resulting intermediate is then treated with an acid to obtain the final product. This synthesis method has been optimized to provide high yields and purity of the compound.

Scientific Research Applications

3-fluoro-N-(3-methyl-1-phenylbutyl)benzamide has shown promising results in various scientific research applications. It has been studied extensively for its potential as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and neurological disorders. The compound has been shown to exhibit anti-cancer activity by inhibiting the growth of cancer cells. It also has anti-inflammatory properties and has been studied for its potential in treating inflammatory diseases such as arthritis. Additionally, the compound has shown neuroprotective effects and has been studied for its potential in treating neurological disorders such as Alzheimer's disease.